Cas no 202207-84-9 (N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan Aminium Chloride)

• Product Name: N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan Aminium Chloride
• CAS No: 202207-84-9
• MF: C₉H₂₁ClN₂O₂
• MW: 224.728241682053
• MDL: MFCD13184908
• CID: 1395257
• PubChem ID: 121234071
• Update Time: 2025-07-10

N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan Aminium Chloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan aminium chloride
• Boc,Me-EDA-Me*HCl
• tert-butyl N-methyl-N-[2-(methylamino)ethyl]carbamate hydrochloride
• N-t-Butyloxycarbonyl-N,N'-dimethyl-1,2-ethylenediamine hydrochloride
• AT11267
• tert-butyl methyl(2-(methylamino)ethyl)carbamate hydrochloride
• N1-BOC1,2-dimethyl-ethylenediamine,HCl
• N1-BOC 1,2-dimethyl-ethylenediamine, HCl
• BS-16419
• DB-433679
• N1-BOC 1,2-dimethyl-ethylenediamine hydrochloride
• AKOS037649049
• tert-butyl N-methyl-N-[2-(methylamino)ethyl]carbamate;hydrochloride
• 202207-84-9
• SCHEMBL25181522
• CS-0154816
• N1-BOC 1,2-DIMETHYL-ETHYLENEDIAMINE HCL
• MFCD13184908
• N-t-Butyloxycarbonyl-N,N-dimethyl-1,2-ethylenediamine hydrochloride
• N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan Aminium Chloride

• MDL： MFCD13184908
• Inchi： 1S/C9H20N2O2.ClH/c1-9(2,3)13-8(12)11(5)7-6-10-4;/h10H,6-7H2,1-5H3;1H
• InChI Key： NLEJCWJVACWQES-UHFFFAOYSA-N
• SMILES： Cl.O(C(N(C)CCNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.1291556g/mol
• Monoisotopic Mass: 224.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan Aminium Chloride

N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan Aminium Chloride (CAS No. 202207-84-9): An Overview

N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan aminium chloride (CAS No. 202207-84-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a quaternary ammonium salt, is characterized by its unique structure, which includes a quaternary nitrogen atom and a carbamate functional group. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of new drugs and therapeutic agents.

The N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan aminium chloride molecule is composed of several key functional groups. The quaternary ammonium group imparts significant hydrophilic properties, making the compound highly soluble in water. This solubility is crucial for its use in aqueous solutions and formulations, which are common in pharmaceutical applications. Additionally, the carbamate group contributes to the compound's reactivity and stability, making it suitable for various chemical reactions and modifications.

Recent studies have highlighted the potential of N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan aminium chloride in the development of novel therapeutic agents. One notable application is in the field of neurodegenerative diseases, where the compound has shown promise as a potential neuroprotective agent. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan aminium chloride has also been investigated for its potential as an antimicrobial agent. Studies conducted by researchers at the University of California, Los Angeles (UCLA) have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell membranes, leading to cell death. This property makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial strains.

The synthesis of N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan aminium chloride involves several well-established chemical reactions. The process typically begins with the reaction of N-methylethanolamine with isobutyl chloroformate, followed by the formation of the quaternary ammonium salt through methylation with methyl iodide. The resulting compound is then purified using standard techniques such as recrystallization or column chromatography to ensure high purity and consistency.

The physical and chemical properties of N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan aminium chloride have been extensively studied. The compound is a white crystalline solid with a melting point of approximately 150°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol, but insoluble in non-polar solvents like hexane and toluene. These properties make it suitable for various formulations, including aqueous solutions, gels, and creams.

In terms of safety and toxicity, N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan aminium chloride has been evaluated in several preclinical studies. Toxicity assessments have shown that the compound has low acute toxicity when administered orally or intravenously. However, it is important to note that long-term exposure and chronic toxicity studies are still ongoing to ensure its safety for prolonged use in therapeutic applications.

The potential applications of N-methyl-2-(methyl{[(2-methyl-2-propanyl)oxy]carbonyl}amino)ethan aminium chloride extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in developing new materials with enhanced properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have synthesized polymer composites incorporating this quaternary ammonium salt to improve their mechanical strength and thermal stability.

Furthermore, N-methyl-2-(methyl{[(2-m methyl-1-propanyl)oxy]carbonyl}amino)ethan aminium chloride has shown promise in environmental applications, particularly in water treatment processes. Its ability to form stable complexes with metal ions makes it useful for removing heavy metals from contaminated water sources. Studies published in the Journal of Environmental Science (2023) have demonstrated that this compound can effectively sequester heavy metals such as lead and mercury from aqueous solutions, making it a valuable tool for environmental remediation.

In conclusion, N-methyl-2-(m methyl{[(1-isopropylpropyl)-oxy]carbonyl}amino)-ethanamin ium chloride (CAS No. 202307-84-9) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceuticals, materials science, and environmental remediation. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing various scientific fields.